Cas no 2138118-97-3 ((1-methoxy-3,3-dimethylcyclohexyl)methanol)

(1-Methoxy-3,3-dimethylcyclohexyl)methanol is a cyclohexane derivative featuring both methoxy and hydroxymethyl functional groups at the 1-position, along with geminal dimethyl substitution at the 3-position. This structure imparts unique steric and electronic properties, making it a versatile intermediate in organic synthesis. The compound’s rigid cyclohexane backbone enhances stability, while the polar functional groups improve solubility in a range of solvents. Its potential applications include use as a chiral building block in pharmaceuticals or agrochemicals, owing to the stereocenter at the 1-position. The methoxy group may also serve as a protecting group or participate in further functionalization, offering synthetic flexibility. Suitable for controlled reactions under mild conditions.

(1-methoxy-3,3-dimethylcyclohexyl)methanol structure

2138118-97-3 structure

Product Name:(1-methoxy-3,3-dimethylcyclohexyl)methanol

CAS No:2138118-97-3

MF:C₁₀H₂₀O₂

MW:172.264603614807

CID:6138476

PubChem ID:165490009

Update Time:2025-10-24

(1-methoxy-3,3-dimethylcyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

- (1-methoxy-3,3-dimethylcyclohexyl)methanol
- Cyclohexanemethanol, 1-methoxy-3,3-dimethyl-
- EN300-1143585
- 2138118-97-3
- Inchi： 1S/C10H20O2/c1-9(2)5-4-6-10(7-9,8-11)12-3/h11H,4-8H2,1-3H3
- InChI Key： CHNVVUYNWKZAOU-UHFFFAOYSA-N
- SMILES： C1(OC)(CO)CCCC(C)(C)C1

Computed Properties

Exact Mass: 172.146329876g/mol
Monoisotopic Mass: 172.146329876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Density: 0.95±0.1 g/cm3(Predicted)
Boiling Point: 218.5±8.0 °C(Predicted)
pka: 15.05±0.10(Predicted)

(1-methoxy-3,3-dimethylcyclohexyl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1143585-0.05g	(1-methoxy-3,3-dimethylcyclohexyl)methanol	2138118-97-3	95%	0.05g	$202.0	2023-10-26
Enamine	EN300-1143585-0.1g	(1-methoxy-3,3-dimethylcyclohexyl)methanol	2138118-97-3	95%	0.1g	$301.0	2023-10-26
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Enamine	EN300-1143585-1.0g	(1-methoxy-3,3-dimethylcyclohexyl)methanol	2138118-97-3	95%	1g	$871.0	2023-06-09
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Enamine	EN300-1143585-5.0g	(1-methoxy-3,3-dimethylcyclohexyl)methanol	2138118-97-3	95%	5g	$2525.0	2023-06-09
Enamine	EN300-1143585-10.0g	(1-methoxy-3,3-dimethylcyclohexyl)methanol	2138118-97-3	95%	10g	$3746.0	2023-06-09
Enamine	EN300-1143585-1g	(1-methoxy-3,3-dimethylcyclohexyl)methanol	2138118-97-3	95%	1g	$871.0	2023-10-26
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